Cas no 349496-66-8 (Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate
• CAS No: 349496-66-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 4713225
• Update Time: 2025-06-11

Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-CYCLOHEXYL-1H-PYRAZOLE-3-CARBOXYLATE
• Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C12H18N2O2/c1-2-16-12(15)11-8-10(13-14-11)9-6-4-3-5-7-9/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： WRELFJIEXZBPEL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2CCCCC2)NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate (CAS: 349496-66-8) in Chemical Biology and Pharmaceutical Research

Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate (CAS: 349496-66-8) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Pyrazole-based compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological evaluation, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate, highlighting its efficient production through multi-step organic reactions. Researchers have optimized the conditions for its synthesis, achieving high yields and purity, which are critical for subsequent biological testing. The compound's structural features, including the cyclohexyl group and the ester functionality, have been identified as key determinants of its bioactivity.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological profile. For instance, Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its ability to modulate cellular signaling pathways associated with cancer progression, making it a candidate for further anticancer drug development.

Further investigations into the mechanism of action of Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate have revealed its interaction with molecular targets such as protein kinases and G-protein-coupled receptors (GPCRs). These findings underscore the compound's versatility and its potential to serve as a scaffold for the design of novel therapeutics. Computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its efficacy and reducing potential off-target effects.

Despite these advancements, challenges remain in the development of Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable treatments.

In conclusion, Ethyl 5-cyclohexyl-1H-pyrazole-3-carboxylate (CAS: 349496-66-8) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural properties and broad biological activities make it a valuable candidate for drug discovery. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for future innovations in medicine.